Cas no 1551-09-3 (1H-Pyrrole, 3-propyl-)

• Product Name: 1H-Pyrrole, 3-propyl-
• CAS No: 1551-09-3
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 140694
• PubChem ID: 137076
• Update Time: 2025-04-19

1H-Pyrrole, 3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-propyl-
• 3-propyl-1H-pyrrole
• 3-propyl-pyrrole
• DTXSID80165808
• AKOS006347300
• 1551-09-3
• SCHEMBL152451

• Inchi： 1S/C7H11N/c1-2-3-7-4-5-8-6-7/h4-6,8H,2-3H2,1H3
• InChI Key： FAOPZUAEZGKQNC-UHFFFAOYSA-N
• SMILES： N1C=CC(=C1)CCC

Computed Properties

• Exact Mass: 108.0814
• Monoisotopic Mass: 109.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 2

Experimental Properties

• Density: 0.932
• Boiling Point: 179.6°C at 760 mmHg
• Flash Point: 64.3°C
• Refractive Index: 1.507
• PSA: 12.89